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Compound of Interest

Compound Name: Dodecane-d26

Cat. No.: B105161 Get Quote

This technical guide provides comprehensive safety data, handling precautions, and a detailed

overview of the application of Dodecane-d26 for researchers, scientists, and professionals in

drug development. Dodecane-d26 is the deuterated form of dodecane, a straight-chain alkane.

It is commonly utilized in analytical chemistry as an internal standard or tracer.

Chemical and Physical Properties
The physical and chemical properties of Dodecane-d26 are summarized below. Data is

compiled from various safety data sheets.
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Property Value

Chemical Formula C₁₂D₂₆

Molecular Weight 196.50 g/mol [1][2][3][4]

CAS Number 16416-30-1[5]

Appearance Colorless liquid

Odor Petroleum-like

Melting Point -9.6 °C to -10 °C

Boiling Point 215 - 217 °C

Density 0.864 g/mL at 25 °C

Flash Point 71 °C (160 °F) - closed cup

Water Solubility Insoluble

Partition Coefficient log Pow: 6.1

Vapor Pressure 0.19 hPa at 25 °C

Auto-ignition Temp. 210 °C (410 °F)

Safety and Hazard Information
Dodecane-d26 is classified as a combustible liquid and an aspiration hazard.

GHS Classification
Classification Category Hazard Statement

Flammable Liquid 4 H227: Combustible liquid

Aspiration Hazard 1
H304: May be fatal if

swallowed and enters airways

Potential Health Effects
Inhalation: May cause respiratory tract irritation.
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Skin Contact: May cause skin irritation. Repeated exposure may lead to skin dryness or

cracking.

Eye Contact: May cause eye irritation.

Ingestion: May be fatal if swallowed and enters airways due to aspiration hazard.

No components of this product at levels greater than or equal to 0.1% are identified as

probable, possible, or confirmed human carcinogens by IARC or ACGIH.

Handling and Storage Precautions
Proper handling and storage are crucial to ensure safety when working with Dodecane-d26.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 (EU) or

NIOSH (US) standards.

Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Dispose of

contaminated gloves after use in accordance with good laboratory practices.

Skin and Body Protection: Wear impervious clothing. The type of protective equipment must

be selected based on the concentration and amount of the dangerous substance at the

specific workplace.

Respiratory Protection: Use a full-face respirator with multi-purpose combination (US) or type

ABEK (EN 14387) respirator cartridges as a backup to engineering controls if the risk

assessment shows it is necessary.

Safe Handling Procedures
Avoid contact with skin and eyes.

Avoid inhalation of vapor or mist.

Use in a well-ventilated area, preferably in a laboratory fume hood.

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.
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Take precautionary measures against static discharge.

Storage Conditions
Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Store at room temperature.

Keep away from sources of ignition.

Incompatible with strong oxidizing agents.

First Aid Measures
If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

In Case of Eye Contact: Flush eyes with water as a precaution.

If Swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor. Rinse

mouth with water.

Application in Experimental Protocols
Dodecane-d26 is not a biologically active molecule and is not involved in signaling pathways.

Its primary application in research is as an internal standard for quantitative analysis,

particularly in chromatography and mass spectrometry. Deuterated standards are ideal

because they have nearly identical chemical and physical properties to their non-deuterated

counterparts but are easily distinguishable by their higher mass.

Detailed Methodology: Quantification of Hydrocarbons
by GC-MS
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The following protocol outlines the use of Dodecane-d26 as an internal standard for the

quantification of n-alkanes in a biological matrix (e.g., fish tissue) using Gas Chromatography-

Mass Spectrometry (GC-MS).

Objective: To accurately quantify the concentration of various n-alkanes in a sample by

correcting for sample loss during preparation and for variations in instrument response.

Methodology:

Sample Preparation:

Homogenize a known weight of the biological tissue.

Spike the homogenate with a precise, known amount of Dodecane-d26 solution (the

internal standard). This is a critical step; the standard must be added at the beginning of

the sample preparation process.

Perform lipid extraction using an appropriate solvent mixture (e.g., hexane and

dichloromethane).

Conduct sample cleanup and fractionation to isolate the alkane fraction from other lipids

and contaminants. This may involve techniques like solid-phase extraction (SPE).

Instrumental Analysis (GC-MS):

Concentrate the final extract to a small volume and inject it into the GC-MS system.

The gas chromatograph separates the different alkanes based on their boiling points.

The mass spectrometer detects the separated compounds. It is operated in Selected Ion

Monitoring (SIM) mode to enhance sensitivity and selectivity.

Monitor specific ions for the target alkanes and for Dodecane-d26. For Dodecane-d26,

characteristic ions such as m/z 66.1 (quantifier) and 50.1, 82.1, and 196.3 (qualifiers) can

be used.

Data Analysis and Quantification:
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Integrate the peak areas for each target alkane and for the Dodecane-d26 internal

standard.

Create a calibration curve using a series of standard solutions containing known

concentrations of the target alkanes and a constant concentration of Dodecane-d26. Plot

the ratio of the analyte peak area to the internal standard peak area against the analyte

concentration.

Calculate the concentration of each alkane in the unknown sample by using the peak area

ratio from the sample and interpolating from the calibration curve.

Visualizations
Logical Relationship: Role of an Internal Standard
The following diagram illustrates the logical principle of using an internal standard like

Dodecane-d26 in quantitative analysis.
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Analytical Process

Quantification Logic

Sample containing
Analyte (e.g., Dodecane)

Spiked Sample

Dodecane-d26
(Internal Standard)

Add known amount

Extraction & Cleanup

Potential for loss

Final Extract

GC-MS Analysis

Raw Data
(Peak Areas)

Calculate Ratio:
(Analyte Area / IS Area)

Calibration Curve

Final Analyte
Concentration

Interpolate
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Start:
Tissue Sample

1. Sample Homogenization

2. Spike with Dodecane-d26
(Internal Standard)

3. Solvent Extraction
(e.g., Hexane/DCM)

4. Sample Cleanup & Fractionation
(e.g., Solid-Phase Extraction)

5. Concentrate Extract

6. GC Injection

7. Chromatographic Separation

8. Mass Spectrometry Detection
(SIM Mode)

9. Data Processing:
Peak Integration

10. Quantification
(using Calibration Curve)

End:
Final Concentration Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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